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Compound of Interest

Compound Name: Gadolinium sulfate

Cat. No.: B137949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of gadolinium(III) sulfate octahydrate

(Gd₂(SO₄)₃·8H₂O), a key inorganic compound with significant applications in materials science

and as a precursor in medical imaging contrast agents. This document details its chemical and

physical properties, provides experimental protocols for its synthesis and analysis, and

presents quantitative data in a structured format for ease of reference.

Chemical Identity and Properties
Gadolinium(III) sulfate octahydrate is a hydrated salt of gadolinium, a rare-earth metal.[1] It

typically presents as a white crystalline solid and is soluble in water.[2] The presence of eight

water molecules in its crystal lattice is a defining characteristic of its common form.[1]

Physicochemical Data
A summary of the key physical and chemical properties of gadolinium(III) sulfate octahydrate is

presented in the table below.
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Property Value

Chemical Formula Gd₂(SO₄)₃·8H₂O

Molecular Weight 746.81 g/mol [3]

Appearance White crystalline solid[1][4]

Density 3.01 g/cm³ at 25 °C[1][4]

Solubility
Soluble in cold water; solubility decreases with

increasing temperature.[4]

Crystal System Monoclinic[5][6]

Crystallographic Data
The crystal structure of gadolinium(III) sulfate octahydrate has been determined by X-ray

diffraction. The compound crystallizes in a monoclinic system.[5][6]

Crystallographic Parameter Value

Crystal System Monoclinic[5][6]

Space Group C2/c[6]

Lattice Constants
a = 13.531(7) Å, b = 6.739(2) Å, c = 18.294(7)

Å[6]

β = 102.20(8)°[6]

Experimental Protocols
Synthesis of Gadolinium(III) Sulfate Octahydrate
A standard and reliable method for the laboratory synthesis of gadolinium(III) sulfate

octahydrate involves the reaction of gadolinium(III) oxide with dilute sulfuric acid.[2][4][7]

Materials:

Gadolinium(III) oxide (Gd₂O₃, 99.9% purity)
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Dilute sulfuric acid (H₂SO₄)

Deionized water

Heating plate with magnetic stirrer

Beakers and standard laboratory glassware

Filtration apparatus

Procedure:

Gadolinium(III) oxide is dissolved in dilute sulfuric acid with heating and stirring. The reaction

proceeds according to the following equation: Gd₂O₃ + 3H₂SO₄ + 5H₂O →

Gd₂(SO₄)₃·8H₂O[4]

After complete dissolution of the gadolinium oxide, the resulting solution is concentrated by

slow evaporation at approximately 333 K to achieve saturation.[8]

The saturated solution is then allowed to cool, promoting the crystallization of gadolinium(III)

sulfate octahydrate.

The crystalline product is collected by filtration, washed with a small amount of cold

deionized water, and subsequently with acetone.[8]

The purified crystals are then dried in air and stored in a desiccator to prevent efflorescence

or deliquescence.[8]

Thermal Analysis
The thermal decomposition of gadolinium(III) sulfate octahydrate can be investigated using

thermogravimetric analysis (TGA) and differential thermal analysis (DTA). The process occurs

in distinct stages, beginning with dehydration followed by the decomposition of the anhydrous

salt at higher temperatures.[1][8]

Experimental Conditions:
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Atmosphere: The analysis can be conducted under an inert atmosphere (e.g., nitrogen) or in

air.[8]

Temperature Range: A typical temperature range for analysis is from room temperature up to

1773 K.[8]

Thermal Decomposition Pathway: The thermal decomposition of gadolinium(III) sulfate

octahydrate proceeds through the following key stages:

Temperature Range
(Nitrogen
Atmosphere)

Decomposition
Step

Observed Mass
Loss (%)

Calculated Mass
Loss (%)

373 - 473 K

Gd₂(SO₄)₃·8H₂O →

Gd₂(SO₄)₃·H₂O +

7H₂O

16.71 16.88

473 - 673 K
Gd₂(SO₄)₃·H₂O →

Gd₂(SO₄)₃ + H₂O
2.41 2.41

1256 K

Gd₂(SO₄)₃ →

(GdO)₂SO₄ + 2SO₂ +

O₂

21.43 21.44

1455 K
(GdO)₂SO₄ → Gd₂O₃

+ SO₂ + ½O₂
10.86 10.72

Data adapted from Tomaszewicz et al. (2010).[8]

X-ray Diffraction (XRD) Analysis
Powder X-ray diffraction is a fundamental technique for confirming the crystal structure and

phase purity of synthesized gadolinium(III) sulfate octahydrate.

Experimental Parameters:

Radiation Source: Co Kα radiation (λ = 1.79021 Å) is a suitable X-ray source.[5]
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Data Acquisition: A step-scanning method can be employed with a count time of 1 second

per step.[5]

Structural Representation
The chemical formula of gadolinium(III) sulfate octahydrate, Gd₂(SO₄)₃·8H₂O, represents a

complex ionic structure. A simplified logical relationship between the constituent ions and water

molecules can be visualized.
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Caption: Logical components of Gadolinium(III) Sulfate Octahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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